Cas no 156777-04-7 (Isoxazole, 5-methyl-3-(4-methylphenyl)-)

• Product name: Isoxazole, 5-methyl-3-(4-methylphenyl)-
• CAS No: 156777-04-7
• MF: C₁₁H₁₁NO
• MW: 173.21114
• CID: 1332836
• PubChem ID: 11542855

Isoxazole, 5-methyl-3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-methyl-3-(4-methylphenyl)-
• 5-methyl-3-(4-methylphenyl)-1,2-oxazole
• 156777-04-7
• 5-Methyl-3-(p-tolyl)isoxazole
• SCHEMBL12112412
• DTXSID20468284

• Inchi： InChI=1S/C11H11NO/c1-8-3-5-10(6-4-8)11-7-9(2)13-12-11/h3-7H,1-2H3
• InChI Key： QBMKCADJPSHACR-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2=NOC(=C2)C

Computed Properties

• Exact Mass: 173.08413
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų
• XLogP3: 2.8

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes